Cas no 77332-81-1 ((3-Chloropyridin-4-YL)(phenyl)methanol)

• Product Name: (3-Chloropyridin-4-YL)(phenyl)methanol
• CAS No: 77332-81-1
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• MDL: MFCD09998247
• CID: 4789222
• Update Time: 2026-02-27

(3-Chloropyridin-4-YL)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-CHLOROPYRIDIN-4-YL)(PHENYL)METHANOL
• alpha-Phenyl-alpha-(3-chloro-4-pyridyl)methanol
• AR2774
• (3-chloropyridin-4-yl)-phenylmethanol
• (3-Chloropyridin-4-YL)(phenyl)methanol

• MDL： MFCD09998247
• Inchi： 1S/C12H10ClNO/c13-11-8-14-7-6-10(11)12(15)9-4-2-1-3-5-9/h1-8,12,15H
• InChI Key： ASILDIOFOLPMLX-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C(C1C=CC=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1

(3-Chloropyridin-4-YL)(phenyl)methanol Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (3-Chloropyridin-4-YL)(phenyl)methanol

Introduction to (3-Chloropyridin-4-YL)(phenyl)methanol and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (3-Chloropyridin-4-YL)(phenyl)methanol (CAS No. 77332-81-1) stands out as a versatile intermediate with significant applications in synthetic chemistry and drug development. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its potential in various chemical transformations and biological activities.

In the realm of organic synthesis, (3-Chloropyridin-4-YL)(phenyl)methanol serves as a crucial building block for the construction of more complex molecules. Its molecular structure, featuring a chlorinated pyridine ring connected to a phenylmethyl group, provides a rich platform for further functionalization. This flexibility makes it an invaluable reagent in the synthesis of active pharmaceutical ingredients (APIs) and specialty chemicals.

The compound's significance is further underscored by its role in the development of novel therapeutic agents. Recent studies have highlighted its utility in the synthesis of kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases. The pyridine core of (3-Chloropyridin-4-YL)(phenyl)methanol is particularly adept at interacting with biological targets, making it a preferred scaffold for drug design.

One of the most compelling aspects of this compound is its ability to undergo diverse chemical reactions, including nucleophilic substitution, metal-catalyzed coupling reactions, and palladium-catalyzed cross-coupling. These reactions are fundamental to modern synthetic methodologies and enable the creation of a wide array of derivatives with tailored properties. For instance, palladium-catalyzed coupling reactions with aryl halides or alkynes can yield highly functionalized pyridine derivatives, which are precursors to numerous pharmacologically active compounds.

Recent advancements in green chemistry have also positioned (3-Chloropyridin-4-YL)(phenyl)methanol as a key player in sustainable synthetic routes. Researchers have explored its use in catalytic processes that minimize waste and reduce energy consumption. These efforts align with the growing global emphasis on environmentally friendly chemical practices, ensuring that the compound's applications remain both effective and responsible.

The compound's biological activity has been extensively studied, particularly in the context of its potential as an antimicrobial agent. Preliminary research suggests that derivatives of (3-Chloropyridin-4-YL)(phenyl)methanol exhibit promising inhibitory effects against certain bacterial strains. This finding opens up new avenues for developing novel antibiotics and antiseptics, addressing the urgent need for new antimicrobial strategies in light of rising antibiotic resistance.

In addition to its pharmaceutical applications, (3-Chloropyridin-4-YL)(phenyl)methanol has found utility in materials science. Its ability to form stable complexes with metals makes it a valuable ligand in coordination chemistry. These complexes have been explored for their catalytic properties and their potential use in electronic devices and sensors.

The synthesis of (3-Chloropyridin-4-YL)(phenyl)methanol itself is a testament to the ingenuity of modern organic chemistry. While multiple synthetic routes exist, each offers distinct advantages depending on the desired scale and purity requirements. Common methods involve the reaction of 4-chloronicotinic acid derivatives with phenylmagnesium bromide or other Grignard reagents under controlled conditions. These reactions typically proceed with high yields and selectivity when conducted under optimal conditions.

The compound's stability under various storage conditions is another critical factor that contributes to its widespread use. Proper handling and storage protocols ensure that (3-Chloropyridin-4-YL)(phenyl)methanol remains pure and reactive over extended periods. This stability is particularly important for industrial applications where consistent quality is paramount.

As research continues to uncover new applications for (3-Chloropyridin-4-YL)(phenyl)methanol, its importance in the chemical industry is only expected to grow. The development of innovative synthetic methods and the exploration of novel biological activities will undoubtedly expand its utility across multiple domains. For chemists and researchers alike, this compound represents a cornerstone of modern chemical innovation.